Cas no 1805559-34-5 (5-(Bromomethyl)-2-(difluoromethyl)-4-methyl-3-nitropyridine)

• Product Name: 5-(Bromomethyl)-2-(difluoromethyl)-4-methyl-3-nitropyridine
• CAS No: 1805559-34-5
• MF: C₈H₇BrF₂N₂O₂
• MW: 281.054188013077
• CID: 4897251
• Update Time: 2025-10-31

5-(Bromomethyl)-2-(difluoromethyl)-4-methyl-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2-(difluoromethyl)-4-methyl-3-nitropyridine

• Inchi： 1S/C8H7BrF2N2O2/c1-4-5(2-9)3-12-6(8(10)11)7(4)13(14)15/h3,8H,2H2,1H3
• InChI Key： POGLPOPWFASAOF-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(F)F)C(=C1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 2.3
• Topological Polar Surface Area: 58.7

Additional information on 5-(Bromomethyl)-2-(difluoromethyl)-4-methyl-3-nitropyridine

Introduction to 5-(Bromomethyl)-2-(difluoromethyl)-4-methyl-3-nitropyridine (CAS No. 1805559-34-5)

5-(Bromomethyl)-2-(difluoromethyl)-4-methyl-3-nitropyridine, identified by its Chemical Abstracts Service (CAS) number 1805559-34-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the nitropyridine class, a group of heterocyclic molecules known for their diverse biological activities and synthetic utility. The presence of multiple functional groups, including a bromomethyl moiety, a difluoromethyl substituent, and a nitro group, makes this molecule a versatile intermediate in the synthesis of more complex chemical entities.

The structural features of 5-(Bromomethyl)-2-(difluoromethyl)-4-methyl-3-nitropyridine contribute to its reactivity and potential applications. The bromomethyl group is particularly noteworthy as it serves as a powerful nucleophilic handle for further functionalization through reactions such as nucleophilic substitution, addition reactions, or cross-coupling processes. This allows chemists to incorporate additional functional groups or side chains, tailoring the molecule for specific biological targets. The difluoromethyl group, on the other hand, is known to enhance metabolic stability and binding affinity in drug candidates, making it a valuable feature in medicinal chemistry.

The nitro group in the molecule not only contributes to its electronic properties but also serves as a precursor for other functional groups through reduction or hydrolysis. This flexibility makes 5-(Bromomethyl)-2-(difluoromethyl)-4-methyl-3-nitropyridine a valuable building block in the synthesis of pharmacologically active compounds. Recent advancements in drug discovery have highlighted the importance of nitroaromatic and nitroheterocyclic compounds due to their demonstrated efficacy in treating various diseases.

In recent years, researchers have been exploring the potential of nitropyridines as intermediates in the development of novel therapeutics. For instance, studies have shown that derivatives of nitropyridines exhibit promising activity against infectious diseases, inflammation, and even certain types of cancer. The unique combination of electronic and steric effects provided by the bromomethyl, difluoromethyl, and nitro groups allows for fine-tuning the pharmacokinetic and pharmacodynamic properties of these compounds. This has led to increased interest in synthesizing and modifying nitropyridines for therapeutic applications.

The synthesis of 5-(Bromomethyl)-2-(difluoromethyl)-4-methyl-3-nitropyridine involves multi-step organic transformations that highlight the compound's synthetic complexity. Typically, the preparation starts from commercially available pyridine derivatives, which are subjected to halogenation, nitration, and subsequent functional group manipulations to introduce the desired substituents. The use of advanced catalytic systems and green chemistry principles has further refined these synthetic routes, making them more efficient and environmentally friendly.

One of the most significant challenges in working with compounds like 5-(Bromomethyl)-2-(difluoromethyl)-4-methyl-3-nitropyridine is ensuring high purity and yield during synthesis. Impurities can significantly affect downstream applications, particularly in pharmaceutical research where even minor contaminants can alter biological activity. Therefore, rigorous purification techniques such as column chromatography, recrystallization, or distillation are often employed to isolate the desired product in high purity.

The application of computational chemistry has also played a crucial role in understanding the reactivity and potential uses of 5-(Bromomethyl)-2-(difluoromethyl)-4-methyl-3-nitropyridine. Molecular modeling studies can predict how this compound interacts with biological targets at the molecular level, providing valuable insights into its potential therapeutic applications. These computational approaches complement experimental work by allowing researchers to screen large libraries of compounds virtualy before conducting costly laboratory experiments.

In conclusion,5-(Bromomethyl)-2-(difluoromethyl)-4-methyl-3-nitropyridine (CAS No. 1805559-34-5) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing complex molecules with diverse biological activities. As research continues to uncover new applications for nitropyridines,this compound is likely to remain at the forefront of drug discovery efforts aimed at developing novel therapeutics for various diseases.